Cas no 1355249-07-8 (5-Methyl-1,5,6,7-tetrahydroindazol-4-one)

• Product Name: 5-Methyl-1,5,6,7-tetrahydroindazol-4-one
• CAS No: 1355249-07-8
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 2125050
• Update Time: 2025-11-02

5-Methyl-1,5,6,7-tetrahydroindazol-4-one Chemical and Physical Properties

Names and Identifiers

• 5-methyl-6,7-dihydro-1H-indazol-4(5H)-one
• 5-Methyl-1,5,6,7-tetrahydroindazol-4-one

• Inchi： 1S/C8H10N2O/c1-5-2-3-7-6(8(5)11)4-9-10-7/h4-5H,2-3H2,1H3,(H,9,10)
• InChI Key： ATPOWQGMTDDVNY-UHFFFAOYSA-N
• SMILES： O=C1C2C=NNC=2CCC1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 181
• Topological Polar Surface Area: 45.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-Methyl-1,5,6,7-tetrahydroindazol-4-one

Comprehensive Overview of 5-Methyl-1,5,6,7-tetrahydroindazol-4-one (CAS No: 1355249-07-8)

5-Methyl-1,5,6,7-tetrahydroindazol-4-one (CAS No: 1355249-07-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the tetrahydroindazole family, which is known for its diverse biological activities and potential therapeutic applications. Researchers and industry professionals are increasingly interested in this molecule due to its unique structural features and promising properties.

The molecular structure of 5-Methyl-1,5,6,7-tetrahydroindazol-4-one features a fused bicyclic system containing nitrogen atoms, making it an attractive scaffold for drug discovery. Recent studies have explored its potential as a building block for small molecule inhibitors and kinase-targeted therapies, which are currently hot topics in cancer research and neurodegenerative disease treatment. The presence of the methyl group at position 5 enhances the compound's stability and modulates its interaction with biological targets.

In the context of current research trends, 5-Methyl-1,5,6,7-tetrahydroindazol-4-one has been investigated for its potential in developing next-generation pharmaceuticals. The global pharmaceutical industry is actively seeking novel heterocyclic compounds that can serve as precursors for innovative medicines, particularly in areas such as central nervous system (CNS) disorders and metabolic diseases. This compound's structural versatility makes it a valuable candidate for such applications.

The synthesis of 5-Methyl-1,5,6,7-tetrahydroindazol-4-one typically involves multi-step organic reactions, with researchers constantly optimizing the process for better yield and purity. Recent advancements in green chemistry approaches have been applied to its production, addressing the growing demand for environmentally friendly synthetic methods. This aligns with the current industry focus on sustainable pharmaceutical manufacturing.

From a commercial perspective, 5-Methyl-1,5,6,7-tetrahydroindazol-4-one is available through specialized chemical suppliers catering to research institutions and pharmaceutical companies. The market for such fine chemicals has been expanding steadily, driven by increased R&D activities in drug discovery. Quality control parameters for this compound typically include HPLC purity assessment and comprehensive spectroscopic characterization (NMR, MS).

In analytical applications, 5-Methyl-1,5,6,7-tetrahydroindazol-4-one serves as an important reference standard and intermediate. Its well-defined structure makes it useful for method development in analytical chemistry and quality control laboratories. The compound's UV absorption characteristics and chromatographic behavior have been studied extensively to support these applications.

Storage and handling of 5-Methyl-1,5,6,7-tetrahydroindazol-4-one require standard laboratory precautions. While not classified as hazardous under normal conditions, it should be stored in a cool, dry place, protected from light and moisture to maintain stability. These handling considerations are particularly important for researchers working with this compound in medicinal chemistry applications.

The future outlook for 5-Methyl-1,5,6,7-tetrahydroindazol-4-one appears promising, with potential applications expanding beyond its current uses. As computational drug design methods become more sophisticated, this compound's derivatives may play important roles in addressing unmet medical needs. The growing interest in personalized medicine and targeted therapies further enhances its relevance in contemporary pharmaceutical research.

For researchers seeking detailed technical information about 5-Methyl-1,5,6,7-tetrahydroindazol-4-one, comprehensive data sheets are available from reputable suppliers. These typically include physical-chemical properties, spectral data, and suggested applications. The compound's CAS number (1355249-07-8) serves as a unique identifier for precise literature searches and regulatory documentation.

In conclusion, 5-Methyl-1,5,6,7-tetrahydroindazol-4-one represents an important chemical entity with diverse potential in pharmaceutical development and chemical research. Its unique structural features and growing application spectrum make it a compound worth watching in the evolving landscape of drug discovery and medicinal chemistry. As research continues to uncover new possibilities for this molecule, its significance in scientific and industrial contexts is likely to increase.